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These application notes provide detailed protocols and quantitative data for the administration

of noradrenaline (norepinephrine) in rodent models. The information is intended to guide

researchers in designing and executing experiments involving noradrenaline, ensuring

accuracy, reproducibility, and adherence to animal welfare guidelines.

Overview of Noradrenaline Administration Routes
The choice of administration route for noradrenaline in rodent studies is critical and depends on

the specific research question, the desired onset and duration of action, and whether systemic

or central nervous system effects are being investigated. The primary routes of administration

include intravenous (IV), intraperitoneal (IP), subcutaneous (SC), and intracerebroventricular

(ICV). Each method has distinct advantages and disadvantages related to bioavailability,

pharmacokinetics, and technical complexity.

Quantitative Data Summary
The following tables summarize key quantitative parameters for noradrenaline administration in

rodents. These values are compiled from various studies and should be used as a guide;

optimal doses and volumes may vary depending on the specific rodent strain, age, and

experimental conditions.
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Table 1: Recommended Dosages and Administration Volumes

Administration
Route

Species Dosage Range
Maximum
Volume per
Site

Vehicle

Intravenous (IV) Rat

0.1 - 0.5

µg/kg/min

(infusion)[1]

Continuous

infusion

Sterile Saline

(0.9%), 5%

Dextrose[1]

Mouse
3 µg/kg/min

(infusion)[2][3]

Continuous

infusion

5% Dextrose in

Water (D5W)[2]

Intraperitoneal

(IP)
Mouse

0.2 - 2

mg/kg/day[4]
< 10 ml/kg[5]

Sterile Saline

(0.9%)[4]

Rat

200 mg/kg (L-

DOPS, a

precursor)

< 10 ml/kg[5] Not specified

Subcutaneous

(SC)
Mouse

0.01 mg/kg

(clonidine, an α2-

agonist)

5 ml/kg[6] Not specified

Rat
30 µg/h (osmotic

pump)[7]

Dependent on

pump

Saline, Ascorbic

acid,

Glutathione[7]

Intracerebroventr

icular (ICV)
Mouse Not specified 3 - 5 µL

Artificial

Cerebrospinal

Fluid (aCSF)

Rat Not specified Not specified Not specified

Table 2: Pharmacokinetic Parameters of Noradrenaline
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Parameter Value Species
Administration
Route

Source

Half-life ~2 minutes

Human (IV,

indicative for

rodents)

Intravenous [8][9][10]

Onset of Action 1-2 minutes

Human (IV,

indicative for

rodents)

Intravenous [10]

Bioavailability Very low General Oral [8]

Metabolism
Rapidly by MAO

and COMT
General Systemic [8]

Experimental Protocols
Intravenous (IV) Infusion in Conscious Rats
This protocol is designed for the continuous administration of noradrenaline to a conscious,

freely moving rat via a chronically implanted jugular vein catheter.[1]

Materials:

Noradrenaline bitartrate

Sterile 0.9% saline or 5% dextrose

Heparinized saline (10-100 U/mL)

Infusion pump and tubing

Swivel system for freely moving animals

Animal balance

Monitoring equipment (e.g., for blood pressure, heart rate)

Procedure:
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Animal Preparation:

Surgically implant a catheter into the jugular vein under aseptic conditions. The catheter

should be exteriorized at the dorsal scapular region.

Fill the catheter with a heparin lock solution to maintain patency.

Allow a recovery period of at least 72 hours post-surgery, monitoring for any signs of pain

or infection.[1]

Acclimate the rat to the experimental cage and tethering system for at least 3 days prior to

the experiment.[1]

Noradrenaline Solution Preparation:

On the day of the experiment, prepare a stock solution of noradrenaline in sterile saline or

5% dextrose. Protect the solution from light.[1]

Perform serial dilutions to achieve the desired final concentrations for infusion.

Infusion Procedure:

Connect the rat to the monitoring equipment and allow for a 30-60 minute stabilization

period to obtain baseline readings.[1]

Flush the catheter with a small volume of saline to ensure it is clear.

Connect the infusion line to the catheter via the swivel system.

Begin the infusion at the lowest desired dose.

Administer each dose for a set period (e.g., 15-30 minutes) to reach a steady-state

response before escalating to the next dose.[1]

Continuously monitor physiological parameters and any behavioral changes.

Post-Infusion:
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Disconnect the infusion line.

Flush the catheter with saline and instill a heparin lock solution.[1]

Return the animal to its home cage and monitor its recovery.

Intraperitoneal (IP) Injection in Mice
This protocol describes a standard method for intraperitoneal administration of noradrenaline in

mice.[5][11][12][13][14]

Materials:

Noradrenaline solution

Sterile syringes (0.3 - 1 mL)

Sterile needles (25-30 gauge)[11]

70% alcohol or chlorhexidine for disinfection[11][12]

Procedure:

Animal Restraint:

Gently restrain the mouse using the scruff technique with your non-dominant hand,

ensuring the skin is taut but not restricting breathing.[11][12]

Turn the restrained mouse to face upwards (dorsal recumbency).[11][12]

Injection Site Identification:

Visualize the abdomen divided into four quadrants. The target for injection is the lower

right quadrant to avoid injury to the cecum and bladder.[11][13]

Injection Procedure:

Disinfect the injection site with an alcohol or chlorhexidine wipe.[11][12]
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Tilt the mouse's head slightly downward to help move the abdominal organs forward.[13]

Insert the needle, with the bevel facing up, at a 30-45 degree angle into the identified

lower right quadrant.[11][14]

Gently pull back the plunger (aspirate) to ensure no fluid (urine or blood) is drawn into the

syringe. If fluid is present, withdraw the needle and use a fresh syringe and needle for a

new attempt.[12][13]

If aspiration is clear, inject the solution smoothly.

Withdraw the needle at the same angle of insertion.

Post-Injection:

Return the mouse to its cage and monitor for any signs of distress or adverse reactions.

Subcutaneous (SC) Injection in Mice
This protocol details the procedure for subcutaneous administration of noradrenaline in mice,

often used for sustained release via osmotic pumps.[6]

Materials:

Noradrenaline solution or prepared osmotic pump

Sterile syringes and needles (25-27 gauge)[6]

70% isopropyl alcohol

Gauze

Procedure:

Preparation:

Warm the noradrenaline solution to room or body temperature.[6]

Weigh the animal to calculate the correct injection volume.
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Disinfect the top of the solution vial with alcohol.[6]

Injection Site and Procedure:

The preferred injection site is the loose skin over the shoulders and neck.

Gently lift the skin to form a "tent".

Insert the needle, with the bevel facing up, into the base of the tented skin, parallel to the

body.[6]

Aspirate to ensure a blood vessel has not been entered.

Inject the solution and then withdraw the needle.

Gently massage the area to help distribute the solution.

For Osmotic Pump Implantation:

Anesthetize the mouse.

Shave and disinfect the surgical area (typically the back).

Make a small incision in the skin.

Create a subcutaneous pocket using blunt dissection.

Insert the primed osmotic pump into the pocket.

Close the incision with sutures or wound clips.

Monitor the animal during recovery.

Intracerebroventricular (ICV) Injection in Mice
This protocol requires stereotaxic surgery for the precise delivery of noradrenaline into the

cerebral ventricles.[15][16][17][18]

Materials:
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Stereotaxic apparatus

Anesthesia (e.g., isoflurane, ketamine/xylazine)[15][17]

Surgical drill

Microsyringe pump and injection needle

Noradrenaline solution in a suitable vehicle (e.g., aCSF)

Ophthalmic ointment

Suturing material

Procedure:

Animal Preparation:

Anesthetize the mouse and confirm the depth of anesthesia.[16]

Place the mouse in the stereotaxic frame and secure the head.[15]

Apply ophthalmic ointment to the eyes to prevent drying.[16]

Shave the head and sterilize the area with an antiseptic.[15]

Surgical Procedure:

Make a midline incision on the scalp to expose the skull.

Identify the bregma and lambda landmarks.[17]

Determine the coordinates for injection into a lateral ventricle (e.g., relative to bregma).

Drill a small burr hole through the skull at the determined coordinates.[15]

Injection:

Lower the injection needle through the burr hole to the desired depth.
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Infuse the noradrenaline solution at a slow, controlled rate (e.g., 300 nL/min) using a

microsyringe pump.[15]

After the injection is complete, leave the needle in place for a few minutes to allow for

diffusion and prevent backflow.

Slowly withdraw the needle.

Post-Operative Care:

Suture the scalp incision.

Administer analgesics as required.

Place the mouse in a clean cage on a heating pad for recovery.

Monitor the animal closely until it is fully ambulatory.

Visualizations
Noradrenaline Signaling Pathway
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Caption: Noradrenaline synthesis, release, reuptake, and postsynaptic signaling.
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Experimental Workflow for In Vivo Noradrenaline Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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https://pmc.ncbi.nlm.nih.gov/articles/PMC11342772/
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https://www.researchgate.net/figure/Procedure-of-stereotaxic-intracerebral-injection-in-adult-mice-A-The-ketamine-xylazine_fig2_281623760
https://www.protocols.io/view/mouse-stereotaxic-surgeries-for-intracranial-viral-81wgby191vpk/v1
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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